Cas no 1219454-11-1 (3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219454-11-1
• MF: C₁₃H₈FN₃O₂
• MW: 257.219925880432
• MDL: MFCD30725936
• CID: 4783954
• Update Time: 2025-11-01

3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-fluorophenyl)pyridin-2-yl]-1,2,4-oxadiazol-5-one
• 3-[4-(2-Fluoro-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-fluorophenyl)pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725936
• Inchi： 1S/C13H8FN3O2/c14-10-4-2-1-3-9(10)8-5-6-15-11(7-8)12-16-13(18)19-17-12/h1-7H,(H,16,17,18)
• InChI Key： VRXOROPKUFLFPC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CN=C(C2=NOC(N2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Introduction to Compound with CAS No 1219454-11-1 and Product Name: 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

The compound identified by the CAS number 1219454-11-1 and the product name 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic interventions. The structural framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's structure lies a 4H-[1,2,4]oxadiazole core, which is a well-known scaffold in medicinal chemistry for its ability to exhibit a broad spectrum of biological activities. The oxadiazole ring is particularly valued for its stability and its capacity to interact with biological targets in a manner that can modulate physiological processes. In this specific compound, the oxadiazole ring is further functionalized with a pyridine moiety at the 5-position and an aromatic ring at the 2-position, which enhances its potential as a bioactive molecule.

The presence of a fluorophenyl group at the 4-position of the pyridine ring introduces additional complexity and functionality to the molecule. Fluoro-substituted aromatic compounds are widely recognized for their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. This particular substitution pattern has been strategically employed to optimize the compound's interaction with biological targets, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and various biological receptors. Studies have shown that the 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one scaffold can effectively bind to several key enzymes and receptors involved in critical cellular pathways. These pathways include those related to inflammation, apoptosis, and cell proliferation, making the compound a potential candidate for treating a variety of diseases.

In particular, research has highlighted the compound's interaction with enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in regulating numerous cellular processes, and their dysregulation is often associated with pathological conditions. By modulating the activity of these enzymes, 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one has shown promise in preclinical studies as a therapeutic agent. For instance, its ability to inhibit certain kinases has been linked to its potential anti-cancer properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the molecule's structure. The use of fluorinated intermediates has also been crucial in introducing the fluorophenyl group into the final product.

The pharmacological profile of 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. For example, it has shown potent activity against certain tyrosine kinases that are overexpressed in cancer cells. This selectivity is critical for minimizing side effects and improving patient outcomes.

Preclinical studies have further corroborated these findings by demonstrating the compound's efficacy in animal models of disease. In particular, studies involving mouse models of cancer have shown that treatment with 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one can significantly reduce tumor growth and metastasis. These results are encouraging and suggest that further development of this compound could lead to novel therapeutic strategies for treating various forms of cancer.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple fields, researchers can design molecules that are not only structurally innovative but also biologically relevant. The success of 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one as a potential therapeutic agent is a testament to this collaborative approach.

Looking ahead, future research aims to optimize the pharmacological properties of this compound through structural modifications. Strategies such as analog synthesis and computational screening will be employed to identify derivatives with improved potency and reduced toxicity. Additionally, exploring new routes for synthesis will be crucial for scaling up production while maintaining cost-effectiveness.

The impact of compounds like 3-[4-(2-Fluorophenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one extends beyond basic scientific discovery. They represent tangible progress towards developing new treatments for human diseases. As our understanding of biological systems continues to evolve，so too will our ability to design molecules that can interact with these systems in beneficial ways.